Cas no 1249999-28-7 (Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]-)

• Product Name: Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]-
• CAS No: 1249999-28-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5894941
• PubChem ID: 62043301
• Update Time: 2025-08-05

Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]-
• 4-Methyl-4-(2,2,2-trifluoroacetamido)pentanoic acid
• EN300-5116831
• 4-methyl-4-(trifluoroacetamido)pentanoic acid
• 1249999-28-7
• AKOS011319965
• CS-0276838

• Inchi： 1S/C8H12F3NO3/c1-7(2,4-3-5(13)14)12-6(15)8(9,10)11/h3-4H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key： JTEWGUPKGKHKSM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C)(NC(C(F)(F)F)=O)C

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 332.5±42.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Additional information on Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]-

Introduction to Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- (CAS No. 1249999-28-7)

Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- (CAS No. 1249999-28-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of amino acids and is characterized by its trifluoroacetyl group, which imparts specific chemical and biological properties.

The chemical structure of Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- consists of a pentanoic acid backbone with a methyl group and a trifluoroacetyl-amino functional group. The trifluoroacetyl moiety is particularly noteworthy as it can influence the compound's reactivity and stability. This functional group is known for its ability to enhance the lipophilicity of molecules, making it a valuable component in the design of drugs that need to cross biological membranes efficiently.

Recent studies have explored the potential of Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This dual functionality—anti-inflammatory and antimicrobial—makes Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- a versatile compound with potential applications in both prophylactic and therapeutic settings.

The synthesis of Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- involves several well-documented steps. The process typically begins with the formation of the trifluoroacetyl-amino group through the reaction of trifluoroacetic anhydride with an appropriate amine. Subsequent steps involve the introduction of the methyl group and the pentanoic acid backbone through carefully controlled reactions. The overall synthesis is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- should be managed with standard laboratory precautions. It is important to note that while this compound is not classified as a hazardous material or controlled substance, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound.

The future outlook for Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- is promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that we will see increased interest from pharmaceutical companies in developing drugs based on this molecule.

In conclusion, Pentanoic acid, 4-methyl-4-[(2,2,2-trifluoroacetyl)amino]- (CAS No. 1249999-28-7) is a multifunctional compound with significant potential in pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing new treatments for inflammatory diseases and microbial infections. As research progresses, it is expected that this compound will play an increasingly important role in advancing medical science.